![molecular formula C7H7N3S B2722785 [6-(Methylthio)-4-pyrimidinyl]acetonitrile CAS No. 1018473-06-7](/img/structure/B2722785.png)
[6-(Methylthio)-4-pyrimidinyl]acetonitrile
Overview
Description
Synthesis Analysis
While specific synthesis methods for “[6-(Methylthio)-4-pyrimidinyl]acetonitrile” were not found, acetonitrile, a related compound, is commonly used as an organic solvent and an important intermediate in organic synthesis . Its widespread use has led to the development of new methods for the synthesis of a variety of important compounds .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” were not found, it’s known that acetonitrile can be used as an important synthon in many types of organic reactions .Scientific Research Applications
Photochemical Properties
Pyrimidinones, which are structurally related to [6-(Methylthio)-4-pyrimidinyl]acetonitrile, have been studied for their photokinetics, especially in relation to DNA damage repair mechanisms. The solvent significantly impacts the photokinetics of these compounds, affecting their lifetimes and photophysical behaviors. This research has implications for understanding the secondary photochemistry of DNA lesions and their potential repair pathways (Ryseck et al., 2013).
Antimicrobial Activity
Pyrimidinones and related structures have been synthesized and evaluated for their antimicrobial efficacy. New derivatives have shown potential in vitro activity, highlighting the possibility of developing novel antimicrobial agents from these compounds (Abdel-rahman et al., 2002).
Herbicide Development
Research into pyrimidinylthiobenzoates, a group related to this compound, has contributed to herbicide development by targeting acetohydroxyacid synthase (AHAS). This enzyme is crucial for branched-chain amino acid biosynthesis in plants. Through detailed bioactive conformation analysis and synthesis of new compounds, this work aims to improve herbicidal efficacy and understand resistance mechanisms (He et al., 2007).
Material Science and Electrochemistry
The synthesis and electrochemical characterization of polymeric materials using pyrimidinyl derivatives have been explored. These studies include the development of luminescent materials and the investigation of their photophysical properties. For instance, the interaction between different ligands and metal ions in heterodinuclear complexes has been examined to understand their structural and electrochemical behavior (Piguet et al., 1996).
Properties
IUPAC Name |
2-(6-methylsulfanylpyrimidin-4-yl)acetonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3S/c1-11-7-4-6(2-3-8)9-5-10-7/h4-5H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UODIUVKHTSDYFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=NC(=C1)CC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.